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Compound of Interest

Compound Name:
cyclo[N(Me)Ala-bAla-D-OLeu-D-

Pro-Ile-DL-N(Me)Val]

Cat. No.: B8128621

Get Quote

Subject:cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val] Classification: Cyclic

Hexadepsipeptide / Peptidomimetic Application: Membrane Permeability & Metabolic Stability

Studies[1]

Executive Summary & Comparative Analysis
In the development of orally bioavailable biologics, cyclic peptides are often modified to

overcome the "Lipinski Rule of 5" limitations. The subject molecule, Compound A

(cyclo[N(Me)Ala-bAla-D-OLeu-D-Pro-Ile-DL-N(Me)Val]), represents a "hybrid" scaffold

incorporating three distinct stability-enhancing features:

Backbone N-Methylation: Reduces hydrogen bond donors (HBD) to improve passive

membrane diffusion.[1]

Depsipeptide Linkage (D-OLeu): Introduction of an ester bond (D-Leucic acid) to modulate

backbone geometry and proteolytic susceptibility.[1]

Non-Standard Residues: Inclusion of
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-Alanine (bAla) and D-amino acids to prevent enzymatic recognition.

Comparative Performance Matrix
The following table contrasts Compound A with standard peptide formats, highlighting why this

specific architecture is preferred for "beyond-rule-of-5" (bRo5) drug discovery.

Feature
Compound A

(Subject)
Linear Analog

Non-Methylated
Cyclic Analog

Conformational

Rigidity

High (Locked via

cyclization & N-Me

steric clash)

Low (Ensemble of

conformers)

Moderate (Stabilized

by H-bonds only)

Membrane

Permeability (

)

High (

cm/s) due to masked

polar surface area

Low (Exposed

backbone amides)

Low/Moderate (High

desolvation penalty)

Metabolic Stability (

)

> 120 min (Resistant

to proteases &

esterases)

< 10 min (Rapid

proteolysis)

~30-60 min

(Susceptible to N-

dealkylation)

NMR Complexity

Very High (Cis/trans

isomers, overlapping

signals)

Moderate Moderate/High

Solubility (DMSO) Excellent Good
Moderate

(Aggregation prone)

Key Insight: The inclusion of D-OLeu (an

-hydroxy acid) removes a backbone amide proton entirely, acting synergistically with

N-methylation to lower the desolvation energy required for the molecule to enter the

lipid bilayer.
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Technical Deep Dive: NMR Characterization Strategy
Characterizing Compound A requires a deviation from standard protein NMR workflows due to

the lack of sequential NH-NH NOEs (interrupted by N-methylation and the ester bond) and the

presence of cis/trans isomerism around the N-methylated amides.

Critical Structural Features & NMR Signatures
The Depsipeptide Linkage (D-OLeu):

Signature: Absence of an amide proton (NH) for the Leucine-like residue.[1]

Chemical Shift: The

-proton (

) of D-OLeu will be significantly deshielded (

~4.8–5.2 ppm) compared to a standard Leu

(

~4.2 ppm) due to the electronegativity of the ester oxygen.[1]

Connectivity: HMBC correlation from D-OLeu

to the preceding carbonyl (bAla CO) identifies the ester bond.[1]

N-Methylation Sites (N(Me)Ala, N(Me)Val):

Signature: Strong singlets in the

2.8–3.2 ppm region.

Isomerism: N-methylated peptide bonds can exist in cis or trans conformations. Multiple

sets of peaks (major/minor conformers) are often observed.[1] Exchange spectroscopy

(EXSY) may be required if broadening occurs.[1]

-Alanine (bAla):

Spin System: Distinct
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connectivity.

COSY/TOCSY: Shows a 3-spin system (NH-H

-H

) rather than the standard 2-spin (NH-H

) amide unit.[1]

Stereochemical Verification (D vs. L vs. DL)
The sequence contains DL-N(Me)Val.[1] If synthesized as a racemic mixture, the NMR

spectrum will show two distinct sets of signals (diastereomers) for the entire molecule, not just

the Valine residue.

Recommendation: If the DL residue was not separated prior to cyclization, expect signal

doubling. If separated, NOE patterns (intra-residue

) must be used to confirm the specific diastereomer (L-Val usually shows strong

in extended chains, but cyclic constraints vary).[1]

Experimental Protocol: Step-by-Step
Characterization
Objective: Complete assignment and 3D structure calculation. Sample Prep: Dissolve 2-5 mg

of Compound A in 600

L DMSO-

or CD

OH. (DMSO is preferred to minimize exchange of amide protons).[1]

Phase 1: Resonance Assignment (Through-Bond)[1]
1D

H NMR:
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Identify amide region (7.0–9.0 ppm).[1] Count NH signals. Expect 3 NHs only (Ile, D-Pro*,

bAla). Note: Proline has no NH; N(Me)Ala, N(Me)Val, and OLeu lack NHs.[1]

Identify N-Me region (2.8–3.2 ppm).[1] Integrate to ensure 2 methyl groups.

2D TOCSY (Total Correlation Spectroscopy):

Mixing time: 80 ms.

Goal: Identify amino acid spin systems.

Challenge:bAla will show correlations between NH and two sets of methylene protons. Pro

and N(Me) residues must be identified starting from

or

as they lack NHs.[1]

2D HSQC (

H-

C):

Goal: Assign carbons to protons.

Critical Step: Differentiate

carbons (45-60 ppm) from N-Me carbons (30-40 ppm).[1]

Phase 2: Sequential Connectivity (Through-Space &
Bond)[1]

2D HMBC (Heteronuclear Multiple Bond Correlation):

Goal: Link spin systems across the "silent" peptide/ester bonds.

Workflow:

N(Me)Ala
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protons

Correlation to preceding Carbonyl (Val CO).[1]

D-OLeu

Correlation to preceding Carbonyl (bAla CO) (Ester Linkage Proof).

2D ROESY (Rotating-frame Overhauser Effect):

Mixing time: 200-300 ms.

Why ROESY? For mid-sized molecules (MW ~600-800 Da), NOE signals may be near

zero due to tumbling rates (

).[1] ROE is always positive.

Goal: Sequential walking (

or

).[1]

Conformation: Strong

NOEs indicate cis-peptide bonds (common in N-methylated residues and Proline).[1]

Phase 3: Temperature Coefficients (Hydrogen Bonding)
[1]

Run 1D

H NMR at 298K, 303K, 308K, 313K, 318K.

Plot

NH vs Temperature.

Interpretation:
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ppb/K indicates a solvent-shielded (intramolecularly H-bonded) amide, confirming the cyclic
constraint.[1]

Visualization of Workflow
The following diagram illustrates the logical flow for assigning the "silent" regions (Ester and N-

Methyl sites) which are the most challenging aspects of this molecule.

Sample: cyclo[N(Me)Ala-bAla-D-OLeu...]

2D TOCSY
Identify Spin Systems

Has Amide Proton?

Ile, bAla
(Standard Assignment)

Yes

N(Me)Ala, N(Me)Val, D-Pro, D-OLeu
(No NH Signal)

No

2D ROESY/NOESY
(Stereochem & Sequence)

Sequential NH-NH

2D HMBC
(Inter-residue Connectivity)

Bridge Silent Gap

Confirm Ester Bond:
OLeu H-alpha -> bAla C=O

Confirm N-Me Link:
N-Me H -> Preceding C=O

Final 3D Structure
(Restrained MD)
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Click to download full resolution via product page

Caption: Logic flow for bridging "silent" NMR gaps caused by N-methylation and ester linkages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b8128621?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8128621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

